Cas no 851780-76-2 (N-{4-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{4-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 851780-76-2
• MF: C₂₃H₂₃N₃O₄S₂
• MW: 469.576422929764
• CID: 6251902
• PubChem ID: 3909160
• Update Time: 2025-06-08

N-{4-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• AKOS008130385
• N-[4-[2-(benzenesulfonyl)-3-(4-methylphenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• Z426041354
• N-{4-[1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• N-(4-(1-(phenylsulfonyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• F0622-0004
• 851780-76-2
• EU-0025924

• Inchi： 1S/C23H23N3O4S2/c1-17-8-10-19(11-9-17)23-16-22(18-12-14-20(15-13-18)25-31(2,27)28)24-26(23)32(29,30)21-6-4-3-5-7-21/h3-15,23,25H,16H2,1-2H3
• InChI Key： XBJJAYPATZPQLB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C(C2C=CC(C)=CC=2)CC(C2C=CC(=CC=2)NS(C)(=O)=O)=N1)(=O)=O

Computed Properties

• Exact Mass: 469.11299857g/mol
• Monoisotopic Mass: 469.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 869
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{4-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Professional Introduction to N-{4-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 851780-76-2)

N-{4-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide, identified by its CAS number 851780-76-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural framework of this molecule incorporates several key functional groups, including a benzenesulfonyl moiety and a pyrazole ring, which are known for their role in modulating various biological pathways.

The benzenesulfonyl group (benzenesulfonyl) is a prominent feature in this compound, contributing to its potential pharmacological properties. Sulfonyl groups are widely recognized for their ability to enhance binding affinity and metabolic stability in drug molecules. In particular, the presence of the benzenesulfonyl moiety suggests that this compound may interact with biological targets in a manner that could lead to therapeutic effects. This group is often found in drugs that target enzymes and receptors, making it a valuable component in the design of novel therapeutic agents.

The pyrazole ring (pyrazole) is another critical structural element in N-{4-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide. Pyrazole derivatives are well-documented for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The pyrazole scaffold is particularly interesting because it can be easily modified to tailor specific biological responses. The incorporation of a methylphenyl group at the 5-position of the pyrazole ring further enhances the compound's potential pharmacological profile by introducing additional interactive sites with biological targets.

The overall structure of N-{4-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide is designed to optimize its interactions with biological systems. The methanesulfonamide group at the nitrogen position adds another layer of functionality, which can influence both the solubility and bioavailability of the compound. This group is commonly used in medicinal chemistry to improve pharmacokinetic properties, ensuring that the drug reaches its target site effectively and remains active for an appropriate duration.

In recent years, there has been growing interest in developing novel compounds that can modulate inflammatory pathways. N-{4-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide has been investigated for its potential role in this area. Studies have shown that compounds with similar structural features can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The benzenesulfonyl and pyrazole moieties are particularly effective at binding to these enzymes, thereby reducing inflammatory responses.

The 4-methylphenyl group in the compound's structure also contributes to its biological activity by enhancing its ability to interact with specific receptors and enzymes. This group can be positioned in such a way that it forms hydrogen bonds or other non-covalent interactions with biological targets, increasing the compound's affinity for these sites. These interactions are crucial for achieving the desired therapeutic effects and ensuring that the drug remains bound to its target long enough to exert its pharmacological action.

Ongoing research into N-{4-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide continues to uncover new potential applications. One area of interest is its use as an intermediate in the synthesis of more complex drug molecules. The structural features of this compound make it a versatile building block that can be modified to create novel therapeutic agents with enhanced efficacy and reduced side effects.

The synthesis of N-{4-1-(benzenesulfonyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-yphenyl}methanesulfonamide involves multiple steps that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of key intermediates such as 1-(benzenesulfonyl)-5-(4-methylphenyl)pyrazole, which is then coupled with other functional groups to form the final product. Each step must be carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

The benzenesulfonyl group plays a critical role in determining the reactivity of intermediate compounds during synthesis. Its presence allows for selective functionalization at specific positions on the molecule, enabling chemists to introduce additional functional groups as needed. This flexibility is particularly valuable in medicinal chemistry, where precise control over molecular structure is essential for achieving desired biological outcomes.

The pyrazole ring also influences synthetic strategies by providing multiple sites for functionalization. Chemists can take advantage of these reactive sites to introduce various substituents that enhance the compound's pharmacological properties. For example, modifications at different positions on the pyrazole ring can alter its solubility, metabolic stability, and binding affinity for biological targets.

In conclusion, N-{4-1-(benzenesulfonyl) -5-(4-methylphenyl)- -dihydro - - H - -pyrazol - - 3 - y phen y l }methanesulfonamide (CAS No. 851780 - 76 - 2) is a promising compound with significant potential in pharmaceutical research . Its unique structural features , including th ben zene sulfo n y l group an p y r az o le p >